Cas no 2222104-49-4 ((2-(Difluoromethoxy)pyridin-3-yl)methanol)

• Product Name: (2-(Difluoromethoxy)pyridin-3-yl)methanol
• CAS No: 2222104-49-4
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• MDL: MFCD31621140
• CID: 4780537
• PubChem ID: 137347158
• Update Time: 2025-06-08

(2-(Difluoromethoxy)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(difluoromethoxy)pyridin-3-yl)methanol
• FC(OC1=NC=CC=C1CO)F
• AT13026
• MFCD31621140
• [2-(difluoromethoxy)pyridin-3-yl]methanol
• AB86607
• 2222104-49-4
• ATFXXMZUESFCCK-UHFFFAOYSA-N
• CS-0433430
• SCHEMBL23286941
• (2-(Difluoromethoxy)pyridin-3-yl)methanol

• MDL： MFCD31621140
• Inchi： 1S/C7H7F2NO2/c8-7(9)12-6-5(4-11)2-1-3-10-6/h1-3,7,11H,4H2
• InChI Key： ATFXXMZUESFCCK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CN=1)CO)F

Computed Properties

• Exact Mass: 175.04448479g/mol
• Monoisotopic Mass: 175.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Additional information on (2-(Difluoromethoxy)pyridin-3-yl)methanol

Introduction to (2-(Difluoromethoxy)pyridin-3-yl)methanol (CAS No. 2222104-49-4)

(2-(Difluoromethoxy)pyridin-3-yl)methanol, with the CAS number 2222104-49-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional properties. The presence of a difluoromethoxy group and a hydroxymethyl substituent makes it a versatile intermediate in the development of various bioactive molecules.

The< strong> difluoromethoxy group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of molecules. This feature has been extensively explored in the design of drug candidates targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong> hydroxymethyl moiety, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex structures.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyridine derivatives can interact with multiple biological targets, making them valuable scaffolds for drug discovery. Specifically, compounds containing the< strong> difluoromethoxy group have shown promise in modulating enzyme activities and receptor interactions.

One of the most compelling aspects of< strong>(2-(Difluoromethoxy)pyridin-3-yl)methanol is its potential in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors and agonists with high selectivity and efficacy. For instance, recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong> difluoromethoxy group plays a pivotal role in improving the pharmacokinetic properties of these inhibitors, enhancing their bioavailability and reducing off-target effects.

The< strong> hydroxymethyl group in< strong>(2-(Difluoromethoxy)pyridin-3-yl)methanol also offers opportunities for further derivatization. Through etherification or esterification reactions, this group can be transformed into more complex functional moieties, expanding the chemical space for drug discovery. Such modifications have been instrumental in developing prodrugs and analogs with improved solubility and stability.

The synthesis of< strong>(2-(Difluoromethoxy)pyridin-3-yl)methanol typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the< strong> difluoromethoxy group with high efficiency. These methods ensure regioselectivity and minimize unwanted byproducts, making the process scalable for industrial applications.

The pharmacological profile of derivatives of< strong>(2-(Difluoromethoxy)pyridin-3-yl)methanol has been extensively studied in preclinical models. Initial findings suggest that these compounds exhibit potent activity against various disease targets. For example, derivatives with enhanced< strong> difluoromethoxy substitution patterns have shown significant inhibition of protein kinases involved in cancer progression. Additionally, modifications at the< strong> hydroxymethyl position have led to compounds with improved central nervous system penetration.

The development of< strong>(2-(Difluoromethoxy)pyridin-3-yl)methanol-based drugs is not without challenges. Optimizing synthetic routes to achieve high yields and purity remains a key focus area. Furthermore, understanding the metabolic fate of these compounds is crucial for designing drugs with favorable pharmacokinetic profiles. Advanced computational methods and experimental techniques are being employed to address these issues effectively.

In conclusion, (2-(Difluoromethoxy)pyridin-3-yl)methanol (CAS No. 2222104-49-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features make it an attractive intermediate for medicinal chemists seeking to design innovative drugs targeting various diseases. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow further.